Cas no 1805622-84-7 (3-(Difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805622-84-7
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4803714
• Update Time: 2023-08-17

3-(Difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-methoxy-2-(trifluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C9H6F5NO3/c1-18-7-4(8(16)17)2-3(6(10)11)5(15-7)9(12,13)14/h2,6H,1H3,(H,16,17)
• InChI Key： ISSHTTBGMBTBKF-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)O)=C(N=C1C(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4